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Compound Name: 3-Diazo-3H-pyrrole

Cat. No.: B15419291

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Diazo-3H-pyrroles are a class of heterocyclic diazo compounds with potential as precursors
for pyrrolyl carbenes. While the chemistry of diazo compounds is well-established, the specific
applications of 3-diazo-3H-pyrroles, particularly in metal-catalyzed reactions, remain a
developing area of interest. The diazo group is crucial for the observed antimicrobial activity in
some substituted 3-diazopyrroles, indicating the potential for developing novel bioactive
compounds through functionalization of this scaffold.[1]

Copper-catalyzed reactions of diazo compounds are powerful synthetic tools for the formation
of carbon-carbon and carbon-heteroatom bonds. These transformations typically proceed
through a copper carbene intermediate, which can undergo a variety of subsequent reactions,
including cyclopropanation, C-H insertion, and X-H insertion. This document provides an
overview of the potential copper-catalyzed transformations of 3-diazo-3H-pyrroles, drawing
analogies from established copper-catalyzed reactions of other diazo compounds. The
protocols provided are intended as a starting point for the exploration of the reactivity of this
promising class of molecules.

Potential Copper-Catalyzed Transformations

The generation of a copper-pyrrolyl-carbene intermediate from 3-diazo-3H-pyrrole opens up a
range of possible synthetic transformations. The general reaction scheme is depicted below:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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